Cas no 83474-72-0 ((+)-bermudenynol)

• Product name: (+)-bermudenynol
• CAS No: 83474-72-0
• MF: C₁₅H₁₉BrCl₂O₂
• MW: 382.12
• CID: 2068239
• PubChem ID: 23427015

(+)-bermudenynol Chemical and Physical Properties

Names and Identifiers

• (+)-bermudenynol
• bermudenynol
• DTXSID301043561
• 83474-72-0
• (Z,1S,2S)-1-[(2R,3S,5E,8R)-3-bromo-5-chloro-2-ethyl-3,4,7,8-tetrahydro-2H-oxocin-8-yl]-2-chlorohex-3-en-5-yn-1-ol
• (Z,1S,2S)-1-((2R,3S,5E,8R)-3-bromo-5-chloro-2-ethyl-3,4,7,8-tetrahydro-2H-oxocin-8-yl)-2-chlorohex-3-en-5-yn-1-ol

• Inchi： InChI=1S/C15H19BrCl2O2/c1-3-5-6-12(18)15(19)14-8-7-10(17)9-11(16)13(4-2)20-14/h1,5-7,11-15,19H,4,8-9H2,2H3/b6-5-,10-7+/t11-,12-,13+,14+,15+/m0/s1
• InChI Key： UHVDBXSAVVOELD-AMDRLZJCSA-N
• SMILES： CCC1C(CC(=CCC(O1)C(C(C=CC#C)Cl)O)Cl)Br

Computed Properties

• Exact Mass: 379.99455g/mol
• Monoisotopic Mass: 379.99455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų